Cas no 1368581-28-5 (5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1368581-28-5
• MF: C₁₀H₅ClFNO₃
• MW: 241.603005170822
• CID: 6408211
• PubChem ID: 82497207
• Update Time: 2025-06-20

5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid
• EN300-1964700
• MFCD21991255
• 1368581-28-5
• 5-(5-Chloro-2-fluorophenyl)isoxazole-3-carboxylic Acid
• SY268011

• Inchi： 1S/C10H5ClFNO3/c11-5-1-2-7(12)6(3-5)9-4-8(10(14)15)13-16-9/h1-4H,(H,14,15)
• InChI Key： GQEZYFMIYKOCLS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1=CC(C(=O)O)=NO1)F

Computed Properties

• Exact Mass: 240.9941989g/mol
• Monoisotopic Mass: 240.9941989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1368581-28-5)

5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1368581-28-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted fluoroaryl group and an oxazole carboxylic acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid is composed of a 1,2-oxazole ring fused to a carboxylic acid group, with a 5-chloro-2-fluorophenyl substituent attached to the oxazole ring. The presence of the chloro and fluoro substituents imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The carboxylic acid group, on the other hand, provides a functional handle for further chemical modifications and derivatization, making it an attractive starting point for the synthesis of more complex molecules.

In recent years, 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid has been studied for its potential therapeutic applications. One area of particular interest is its use as a scaffold for the development of novel anti-inflammatory agents. Research has shown that compounds derived from this scaffold exhibit potent anti-inflammatory activity by modulating key signaling pathways involved in inflammation. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid were effective in inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its anti-inflammatory properties, 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid has also shown promise as a lead compound for the development of antiviral agents. A recent study published in the Antiviral Research journal reported that certain derivatives of this compound exhibited significant antiviral activity against a range of viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication by targeting specific viral enzymes or host cell factors essential for viral infection.

The synthetic accessibility of 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently prepare this compound and its derivatives. One common approach involves the condensation of 5-chloro-2-fluorobenzaldehyde with an appropriate nitrile or amide followed by cyclization to form the oxazole ring. This synthetic strategy allows for the introduction of diverse functional groups at various positions on the molecule, enabling the fine-tuning of its biological properties.

In addition to its therapeutic potential, 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid has also been explored as a tool compound in chemical biology studies. Its ability to selectively modulate specific biological targets makes it useful for probing cellular pathways and understanding disease mechanisms. For instance, researchers have used this compound to investigate the role of certain enzymes in signal transduction pathways associated with cancer and neurodegenerative diseases.

The safety profile of 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully characterize its pharmacokinetic properties and ensure its safety in clinical settings.

In conclusion, 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1368581-28-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive starting point for the development of novel therapeutic agents targeting inflammation, viral infections, and other diseases. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in drug discovery and development.